N-[4-(acetylamino)-3-methylphenyl]-2-phenylacetamide

• IUPAC Name: N-(4-acetamido-3-methylphenyl)-2-phenylacetamide
• InChI: InChI=1S/C17H18N2O2/c1-12-10-15(8-9-16(12)18-13(2)20)19-17(21)11-14-6-4-3-5-7-14/h3-10H,11H2,1-2H3,(H,18,20)(H,19,21)
• InChI Key: KYLQSTXXSRFOGS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)CC2=CC=CC=C2)NC(=O)C
• Molecular Formula: C17H18N2O2
• Molecular Weight: 282.34 g/mol

Description

Synthesis Analysis

Research has explored various synthetic pathways for related acetamide compounds, highlighting methodologies that may be applicable to N-[4-(acetylamino)-3-methylphenyl]-2-phenylacetamide. For instance, a one-pot synthesis method has been proposed for N-(4-hydroxyphenyl)acetamide, demonstrating potential efficiency in synthesizing similar compounds through reductive carbonylation of nitrobenzene catalyzed by Pd(II)-complexes, offering insights into sustainable and high-yield synthetic strategies (Vavasori, Capponi, & Ronchin, 2023).

Molecular Structure Analysis

The molecular structure of compounds closely related to this compound has been investigated, revealing insights into their conformation and bonding. Studies on N-(2-Methyl­phen­yl)acetamide, for instance, show the acetamide unit's slight twist relative to its substituent, providing a basis for understanding the structural dynamics of similar compounds (Gowda et al., 2007).

Chemical Reactions and Properties

The reactivity and chemical properties of acetamide derivatives have been a focus of study, with findings applicable to this compound. Research on the oxidative cross-coupling of 4-acetylaminophenol with secondary phosphine chalcogenides has shown the formation of O-(acetylamino)phenyl chalcogenophosphinates, shedding light on potential reactions and functional group transformations relevant to similar compounds (Volkov et al., 2019).

Physical Properties Analysis

Investigations into the physical properties of related compounds offer insights into the behavior of this compound under various conditions. The study of N-(2-Methylphenyl)-2,2-dichloroacetamide, for example, includes spectroscopic analysis and thermodynamic data, providing a comprehensive understanding of its physical characteristics and potential interactions (Arjunan, Ravindran, Subhalakshmi, & Mohan, 2009).

Chemical Properties Analysis

The chemical behavior of acetamide derivatives has been extensively researched, offering valuable information on the chemical properties of this compound. Studies on the synthesis and characterization of related compounds provide insights into their reactivity, stability, and potential applications in various fields (Zhong-cheng & Wan-yin, 2002).

Safety and Hazards

While specific safety and hazard information for “N-[4-(acetylamino)-3-methylphenyl]-2-phenylacetamide” is not available, general safety measures for handling similar compounds include avoiding dust formation, not breathing in mist, gas or vapors, avoiding contact with skin and eyes, and using personal protective equipment.

Mechanism of Action

Target of Action

Similar compounds such as n-acetyl-amino acids have been shown to interact with enzymes like n-acetyltransferase (nat) . NAT is a major phase II enzyme involved in drug metabolism .

Mode of Action

Based on the structure and the presence of an acetyl group, it can be hypothesized that it may undergo n-acetylation, a common biochemical reaction mediated by nat .

Biochemical Pathways

Compounds with similar structures have been shown to participate in acetylation reactions, which are part of phase ii drug metabolism .

Pharmacokinetics

The presence of an acetyl group suggests that it may undergo n-acetylation, a common metabolic reaction .

Result of Action

Based on its structural similarity to other acetylated compounds, it may participate in acetylation reactions, potentially affecting protein function and cellular processes .